Cas no 2097913-09-0 (6-cyclopropyl-3-(1-{thieno3,2-dpyrimidin-4-yl}piperidin-4-yl)methyl-3,4-dihydropyrimidin-4-one)

• Product Name: 6-cyclopropyl-3-(1-{thieno3,2-dpyrimidin-4-yl}piperidin-4-yl)methyl-3,4-dihydropyrimidin-4-one
• CAS No: 2097913-09-0
• MF: C₁₉H₂₁N₅OS
• MW: 367.467941999435
• CID: 6463122
• PubChem ID: 126941715
• Update Time: 2025-05-24

6-cyclopropyl-3-(1-{thieno3,2-dpyrimidin-4-yl}piperidin-4-yl)methyl-3,4-dihydropyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 6-cyclopropyl-3-(1-{thieno3,2-dpyrimidin-4-yl}piperidin-4-yl)methyl-3,4-dihydropyrimidin-4-one
• 6-cyclopropyl-3-[(1-thieno[3,2-d]pyrimidin-4-ylpiperidin-4-yl)methyl]pyrimidin-4-one
• 6-cyclopropyl-3-[(1-{thieno[3,2-d]pyrimidin-4-yl}piperidin-4-yl)methyl]-3,4-dihydropyrimidin-4-one
• F6606-1957
• 2097913-09-0
• AKOS032929567

• Inchi： 1S/C19H21N5OS/c25-17-9-16(14-1-2-14)22-12-24(17)10-13-3-6-23(7-4-13)19-18-15(5-8-26-18)20-11-21-19/h5,8-9,11-14H,1-4,6-7,10H2
• InChI Key： SAJUDZLBDMIQBS-UHFFFAOYSA-N
• SMILES： S1C=CC2C1=C(N=CN=2)N1CCC(CN2C=NC(=CC2=O)C2CC2)CC1

Computed Properties

• Exact Mass: 367.14668148g/mol
• Monoisotopic Mass: 367.14668148g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 611
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 89.9Ų

Additional information on 6-cyclopropyl-3-(1-{thieno3,2-dpyrimidin-4-yl}piperidin-4-yl)methyl-3,4-dihydropyrimidin-4-one

6-Cyclopropyl-3-(1-{thieno[3,2-d]pyrimidin-4-yl}piperidin-4-yl)methyl-3,4-dihydropyrimidin-4-one: A Comprehensive Overview

CAS No 2097913-09-0, commonly referred to as 6-cyclopropyl-3-(1-{thieno[3,2-d]pyrimidin-4-yl}piperidin-4-yl)methyl-3,4-dihydropyrimidin-4-one, is a complex organic compound with significant potential in the fields of pharmacology and materials science. This compound has garnered attention due to its unique structural features and promising applications in drug development and advanced materials synthesis.

The molecular structure of this compound is characterized by a dihydropyrimidine ring system, which serves as a central scaffold. The presence of a cyclopropyl group at the sixth position introduces steric effects that can influence the compound's reactivity and stability. Additionally, the thienopyrimidine moiety attached to the piperidine ring introduces aromaticity and potential for hydrogen bonding, making it a versatile building block for various chemical transformations.

Recent studies have highlighted the importance of dihydropyrimidine derivatives in medicinal chemistry. These compounds are known for their ability to modulate enzyme activity and receptor binding, making them valuable leads in drug discovery programs targeting diseases such as cancer, inflammation, and neurodegenerative disorders. The integration of a thienopyrimidine group further enhances the compound's pharmacokinetic properties, including bioavailability and metabolic stability.

In terms of synthesis, researchers have developed efficient methodologies to construct this compound using multi-component reactions and microwave-assisted synthesis. These approaches not only improve yield but also reduce reaction time, making large-scale production feasible for industrial applications.

From a materials science perspective, the compound exhibits interesting electronic properties due to its conjugated π-systems. This makes it a candidate for applications in organic electronics, such as in the development of semiconducting polymers or optoelectronic devices.

In conclusion, CAS No 2097913-09-0 represents a cutting-edge advancement in organic chemistry with multifaceted applications across diverse scientific domains. Its structural complexity and functional versatility position it as a key molecule for future research and development efforts.